2-(2-oxobenzo[cd]indol-1(2H)-yl)propanoic acid

• IUPAC Name: 2-(2-oxobenzo[cd]indol-1-yl)propanoic acid
• InChI: InChI=1S/C14H11NO3/c1-8(14(17)18)15-11-7-3-5-9-4-2-6-10(12(9)11)13(15)16/h2-8H,1H3,(H,17,18)
• InChI Key: JFJNKFCRNNIBAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N1C2=CC=CC3=C2C(=CC=C3)C1=O
• Molecular Formula: C14H11NO3
• DSSTOX Substance ID: DTXSID80388090
• Molecular Weight: 241.24 g/mol
• CAS RN: 838850-72-9

Description

The compound “2-(2-oxobenzo[cd]indol-1(2H)-yl)propanoic acid” is a derivative of indole. Indoles are a significant heterocyclic system in natural products and drugs. They play a crucial role in cell biology and have been used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body.

Synthesis Analysis

Indole derivatives can be synthesized via a one-pot aldol condensation and S N Ar reaction by coupling indolin-2-ones with 2-fluorobenzaldehydes. The application of indole derivatives has attracted increasing attention in recent years due to their various biologically vital properties.

Chemical Reactions Analysis

Indoles, both natural and synthetic, show various biologically vital properties. They undergo various chemical reactions, including oxidation and glucuronidation. The investigation of novel methods of synthesis has attracted the attention of the chemical community.

Scientific Research Applications

Anticancer Research

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Organic Synthesis

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Mechanism of Action

Target of Action

Similar compounds such as benzo[cd]indol-2(1h)-ones derivatives have been studied as potential inhibitors of atg4b, a cysteine protease involved in autophagy .

Mode of Action

It’s worth noting that benzo[cd]indol-2(1h)-ones derivatives have been shown to enter cancer cells via the polyamine transporter, localize in the lysosomes, and cause autophagy and apoptosis .

Biochemical Pathways

Indole and its derivatives, which are structurally similar to the compound , are known to be metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . These metabolites maintain intestinal homeostasis and impact liver metabolism and the immune response .

Pharmacokinetics

The compound’s structure suggests that it may have similar properties to other carboxylic acids, which are generally well-absorbed and distributed throughout the body .

Result of Action

Similar compounds such as benzo[cd]indol-2(1h)-ones derivatives have been shown to cause autophagy and apoptosis in cancer cells .